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Compound of Interest

Compound Name: Z-D-Lys-OH

Cat. No.: B554795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Nα-

benzyloxycarbonyl-D-lysine (Z-D-Lys-OH), a commonly used protected amino acid in peptide

synthesis and pharmaceutical development. Understanding the solubility of this compound in

various organic solvents is critical for its effective use in synthetic protocols, formulation

studies, and other research applications. This document compiles available quantitative and

qualitative solubility data, details a general experimental protocol for solubility determination,

and presents a visual representation of the experimental workflow.

Quantitative and Qualitative Solubility Data
Precise quantitative solubility data for Z-D-Lys-OH in a wide range of organic solvents is not

readily available in published literature. However, data for its enantiomer, Z-L-Lys-OH, provides

a strong estimation. The physical properties of enantiomers are identical except for their

interaction with plane-polarized light, meaning their solubility in achiral solvents should be the

same.

Table 1: Quantitative Solubility of Z-L-Lys-OH
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Solvent Solubility Conditions

Water (H₂O) 50 mg/mL (178.37 mM) Requires sonication.[1]

Dimethyl Sulfoxide (DMSO) 10 mg/mL (35.67 mM)

Requires sonication, warming,

and pH adjustment to 10 with 1

M NaOH.[1]

It is important to note that the hygroscopic nature of DMSO can significantly impact the

solubility of the product; therefore, using a newly opened container is recommended.[1]

Qualitative Solubility Information for Z-D-Lys-OH

Z-D-Lys-OH is generally described as being soluble in a variety of organic solvents.[2] This

qualitative information is useful for initial solvent screening.

Table 2: Qualitative Solubility of Z-D-Lys-OH

Solvent Solubility

Chloroform Soluble[2]

Dichloromethane Soluble

Ethyl Acetate Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Acetone Soluble

Experimental Protocol for Solubility Determination
The following is a general experimental protocol for determining the solubility of a compound

like Z-D-Lys-OH in a given solvent, based on the gravimetric method. This method is a reliable

and widely used technique for generating accurate solubility data.

Objective: To determine the saturation solubility of Z-D-Lys-OH in a specific organic solvent at

a controlled temperature.
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Materials:

Z-D-Lys-OH

Selected organic solvent(s)

Vials with screw caps

Analytical balance

Thermostatically controlled shaker or incubator

Centrifuge

Syringe filters (0.22 µm)

Pipettes

Evaporation apparatus (e.g., rotary evaporator or vacuum oven)

Procedure:

Sample Preparation: Add an excess amount of Z-D-Lys-OH to a pre-weighed vial. The

excess solid is necessary to ensure that a saturated solution is achieved.

Solvent Addition: Add a known volume or mass of the desired organic solvent to the vial.

Equilibration: Tightly cap the vial and place it in a thermostatically controlled shaker set to the

desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period

(typically 24-48 hours) to ensure that the solution reaches saturation.

Phase Separation: After equilibration, centrifuge the vial at a high speed to pellet the excess

undissolved solid.

Sample Collection: Carefully withdraw a known volume of the clear supernatant using a

pipette fitted with a syringe filter to prevent any solid particles from being transferred.
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Solvent Evaporation: Transfer the filtered supernatant to a pre-weighed evaporation flask or

dish. Remove the solvent under reduced pressure using a rotary evaporator or by drying in a

vacuum oven until a constant weight of the dissolved solid is obtained.

Data Analysis: Weigh the flask or dish containing the dried solid. The difference between this

weight and the initial weight of the empty container is the mass of Z-D-Lys-OH that was

dissolved in the known volume of the solvent.

Calculation: Calculate the solubility in mg/mL or other desired units.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the gravimetric determination of

solubility.
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Gravimetric Solubility Determination Workflow

Add excess Z-D-Lys-OH to a vial

Add a known volume of solvent

Equilibrate at a controlled temperature (e.g., 24-48h)

Centrifuge to separate solid and liquid phases

Withdraw a known volume of the supernatant

Filter the supernatant (0.22 µm)

Evaporate the solvent from the filtered supernatant

Weigh the dried solid

Calculate the solubility

Click to download full resolution via product page

Caption: Gravimetric solubility determination workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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